Cas no 2168761-41-7 (N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide)

• Product Name: N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide
• CAS No: 2168761-41-7
• MF: C₆H₈BrN₃O₂S
• MW: 266.11561870575
• MDL: MFCD32197873
• CID: 5413205
• PubChem ID: 145874425
• Update Time: 2025-10-23

N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2872820504
• 2168761-41-7
• EN300-3328680
• N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide
• 3-Bromo-4-methyl-5-(sulfamoylamino)pyridine
• N-(5-Bromo-4-methyl-3-pyridinyl)sulfamide

• MDL： MFCD32197873
• Inchi： 1S/C6H8BrN3O2S/c1-4-5(7)2-9-3-6(4)10-13(8,11)12/h2-3,10H,1H3,(H2,8,11,12)
• InChI Key： XOGVCFQESOVOLG-UHFFFAOYSA-N
• SMILES： S(NC1=C(C)C(Br)=CN=C1)(N)(=O)=O

Computed Properties

• Exact Mass: 264.95206g/mol
• Monoisotopic Mass: 264.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.863±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.0±52.0 °C(Predicted)
• pka: 6.11±0.50(Predicted)

Additional information on N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide

N-(5-Bromo-4-Methylpyridin-3-Yl)Aminosulfonamide: A Comprehensive Overview

The compound N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide, with the CAS number 2168761-41-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring substituted with bromine and methyl groups, along with an aminosulfonamide moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide as a promising candidate in drug discovery. Researchers have explored its role in inhibiting specific enzymes and receptors, which could lead to novel therapeutic applications. For instance, investigations into its interaction with kinase enzymes have revealed potent inhibitory effects, suggesting its potential utility in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by the introduction of the aminosulfonamide group through nucleophilic substitution or coupling reactions. The precise conditions for these reactions are critical to ensure high yields and optimal purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

One of the key features of N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide is its high stability under physiological conditions. This attribute makes it an attractive candidate for drug delivery systems, where stability is paramount. Additionally, its solubility properties have been extensively studied, with findings indicating that it exhibits moderate solubility in aqueous solutions, which is advantageous for pharmacokinetic studies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide with target proteins at an atomic level. These simulations provide valuable insights into the molecular mechanisms underlying its bioactivity. For example, molecular docking studies have revealed that the compound binds effectively to specific pockets on target enzymes, thereby inhibiting their catalytic activity.

In terms of applications, N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide has shown promise in preclinical models of chronic diseases. Its ability to modulate cellular signaling pathways makes it a potential candidate for developing treatments against conditions such as neurodegenerative diseases and autoimmune disorders. Furthermore, ongoing research is exploring its potential as a radiosensitizer in cancer therapy, where it could enhance the efficacy of radiation treatments.

The development of N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide has also been influenced by green chemistry principles. Researchers are increasingly adopting sustainable methods to synthesize this compound, reducing waste and minimizing environmental impact. For instance, catalytic processes using recyclable catalysts have been employed to streamline the synthesis pathway.

In conclusion, N-(5-bromo-4-methylpyridin-3-yl)aminosulfonamide represents a cutting-edge chemical entity with vast potential in various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological activity, positions it as a key player in future drug development efforts. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and materials science.